N-(4-Chloro-benzyl)-2-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-acetamide

• IUPAC Name: 2-(4-chloro-5-methyl-3-nitropyrazol-1-yl)-N-[(4-chlorophenyl)methyl]acetamide
• InChI: InChI=1S/C13H12Cl2N4O3/c1-8-12(15)13(19(21)22)17-18(8)7-11(20)16-6-9-2-4-10(14)5-3-9/h2-5H,6-7H2,1H3,(H,16,20)
• InChI Key: GZGDDHNNDFZQII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)NCC2=CC=C(C=C2)Cl)[N+](=O)[O-])Cl
• Molecular Formula: C13H12Cl2N4O3
• Molecular Weight: 343.16 g/mol

Description

N-(4-Chloro-benzyl)-2-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This chemical compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(4-Chloro-benzyl)-2-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-acetamide is not fully understood. However, studies have suggested that this chemical compound may work by inhibiting specific enzymes or proteins involved in various biological processes.
Biochemical and Physiological Effects:
This compound has been studied for its biochemical and physiological effects. Studies have suggested that this chemical compound may have anti-inflammatory, antibacterial, and anticancer properties. Additionally, it has been shown to affect various biological processes, including cell proliferation, apoptosis, and gene expression.

Advantages and Limitations for Lab Experiments

N-(4-Chloro-benzyl)-2-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-acetamide has several advantages and limitations for lab experiments. One of the advantages is that it is relatively easy to synthesize and purify. Additionally, it has been shown to be stable under various conditions, making it suitable for various biological assays. However, one of the limitations is that it may have off-target effects, which may affect the interpretation of the results.

Future Directions

There are several future directions for the study of N-(4-Chloro-benzyl)-2-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-acetamide. One of the future directions is to study its potential use as a drug candidate for various diseases, including cancer, inflammation, and bacterial infections. Additionally, it may be useful to study its mechanism of action to better understand its biological effects. Furthermore, it may be useful to study its potential use as a chemical probe to study various biological processes.

Synthesis Methods

N-(4-Chloro-benzyl)-2-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-acetamide is synthesized using a specific method that involves the reaction of 4-chloro-5-methyl-3-nitro-pyrazole and N-(4-chlorobenzyl) acetamide in the presence of a base. The reaction is carried out in a solvent under specific conditions, and the resulting product is purified using various techniques.

Scientific Research Applications

N-(4-Chloro-benzyl)-2-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-acetamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This chemical compound has been studied for its potential use as a drug candidate for various diseases, including cancer, inflammation, and bacterial infections. Additionally, it has been studied for its potential use as a chemical probe to study various biological processes.